Cas no 1780667-91-5 (5-Amino-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1780667-91-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4899725
• Update Time: 2025-06-13

5-Amino-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2O/c1-13-6-2-4(7(8,9)10)5(11)3-12-6/h2-3H,11H2,1H3
• InChI Key： IINUYSMBISUUEO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=C1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine

Introduction to 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1780667-91-5)

5-Amino-2-methoxy-4-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1780667-91-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a pyridine core with substituents that include an amino group, a methoxy group, and a trifluoromethyl group, has garnered attention due to its versatile structural framework and potential biological activities. The presence of the trifluoromethyl group particularly enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug design.

The pyridine ring is a cornerstone in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The structural motif of 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine positions it as a promising candidate for further derivatization, enabling the exploration of novel pharmacophores. Recent advancements in computational chemistry have facilitated the virtual screening of such compounds, predicting their interactions with various biological pathways. This has accelerated the discovery process, allowing researchers to prioritize compounds like 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine for experimental validation.

In the context of modern drug development, the integration of fluorinated aromatic rings has become increasingly prevalent. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic properties, including bioavailability and half-life. Studies have demonstrated that fluorine atoms can influence electronic distributions within molecules, thereby altering their binding affinities and selectivity profiles. For instance, in the case of 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine, the electron-withdrawing nature of the trifluoromethyl group may enhance interactions with positively charged residues in target proteins, potentially improving drug efficacy.

The amino and methoxy functional groups further contribute to the compound's chemical diversity. The amino group serves as a hydrogen bond acceptor or donor, facilitating interactions with polar moieties in biological systems. Meanwhile, the methoxy group introduces additional lipophilicity while also serving as a site for further chemical modification. Such versatility makes 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine an attractive intermediate for synthesizing more complex molecules. Researchers have leveraged these features to develop analogues targeting various therapeutic areas, including oncology and central nervous system disorders.

Recent research has highlighted the potential of 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine in oncology drug discovery. Pyridine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes implicated in cancer progression. The structural features of this compound align well with known kinase inhibitors, suggesting its utility in developing novel anticancer agents. Preclinical studies have begun to explore its effects on cell proliferation and apoptosis, providing preliminary evidence of its therapeutic potential. These findings underscore the importance of exploring structurally diverse scaffolds like 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine in addressing unmet medical needs.

Beyond oncology, 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine has shown promise in other therapeutic domains. Its interaction with neurotransmitter receptors has been investigated for potential applications in treating neurological disorders. The compound's ability to modulate receptor activity may offer new insights into managing conditions such as epilepsy or depression. Additionally, its metabolic stability makes it a suitable candidate for oral administration, broadening its clinical applicability. As drug development continues to evolve towards personalized medicine, compounds like 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine will play a crucial role in identifying tailored therapeutic strategies.

The synthesis of 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to complex heterocycles. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high precision. Such methodologies not only improve yield but also minimize waste generation, aligning with green chemistry principles. The scalability of these synthetic routes is critical for transitioning promising candidates like 5-Amino-2-methoxy-4-(trifluoromethyl)pyridine from laboratory research to industrial production.

In conclusion,5-Amino-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1780667-91-5) represents a compelling example of how structural diversity can drive innovation in pharmaceutical chemistry. Its unique combination of functional groups and favorable physicochemical properties positions it as a versatile building block for drug discovery efforts across multiple therapeutic areas. As research progresses,this compound will continue to be explored for its potential applications, contributing to advancements in medicine and improving patient outcomes worldwide.